Cas no 423768-44-9 (1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 423768-44-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03407348
• CID: 328026
• PubChem ID: 329764735
• Update Time: 2025-09-20

1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-(4-methoxyphenyl)-5-methyl-
• 1-(4-Methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• 1-(4-METHOXYPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• AC1MCW7J
• ACMC-20apaf
• CTK4I6136
• MolPort-000-144-953
• SBB095273
• DTXSID40381527
• MFCD03407348
• FT-0605746
• SYBPJZRAGTVHTN-UHFFFAOYSA-N
• 1-(4-methoxyphenyl)-5-methylpyrazole-4-carbaldehyde
• 423768-44-9
• AKOS009159332
• OXIRANE-(2S,3S)-DICARBOXYLICACIDMONOMETHYLESTER
• SCHEMBL598575
• 1-(4-methoxy-phenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• MS-22163
• 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD03407348
• Inchi： 1S/C12H12N2O2/c1-9-10(8-15)7-13-14(9)11-3-5-12(16-2)6-4-11/h3-8H,1-2H3
• InChI Key： SYBPJZRAGTVHTN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.16
• Melting Point: 75-80 °C
• Boiling Point: 363.3°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.575
• PSA: 44.12
• LogP: 2.00180

1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles